Cas no 2228833-68-7 (3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol)

• Product Name: 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol
• CAS No: 2228833-68-7
• MF: C₁₁H₁₃F₂NOS
• MW: 245.288828611374
• CID: 6150076
• PubChem ID: 165742704
• Update Time: 2025-05-20

3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol
• EN300-1953362
• 3-({4-[(difluoromethyl)sulfanyl]phenyl}methyl)azetidin-3-ol
• 2228833-68-7

• Inchi： 1S/C11H13F2NOS/c12-10(13)16-9-3-1-8(2-4-9)5-11(15)6-14-7-11/h1-4,10,14-15H,5-7H2
• InChI Key： RGEPMBDTUWAFNK-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)CC1(CNC1)O

Computed Properties

• Exact Mass: 245.06859154g/mol
• Monoisotopic Mass: 245.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol

Introduction to 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol (CAS No. 2228833-68-7)

3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol, with the CAS number 2228833-68-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinols, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol make it a promising candidate for various drug development initiatives.

The chemical structure of 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol is characterized by a central azetidine ring with a hydroxyl group at the 3-position, and a substituted phenyl group attached to the 4-position. The presence of difluoromethyl and sulfanyl functionalities imparts distinct physicochemical properties to the molecule, which are crucial for its biological activity. These functional groups can influence the compound's solubility, stability, and interactions with biological targets, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems and reduce oxidative stress, which are key factors in the pathogenesis of these conditions. Additionally, preliminary data suggest that 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol may have neuroprotective effects, potentially slowing down disease progression.

In the realm of oncology, 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol has demonstrated promising anticancer properties. Studies have indicated that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of oncogenic proteins and induce apoptosis in cancer cells. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

Beyond its potential therapeutic applications, 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol has also been studied for its pharmacokinetic properties. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its bioavailability and reduce potential side effects. Advanced computational methods and in vitro assays have been employed to predict and validate these properties, providing valuable insights for drug development.

The synthesis of 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol involves a series of well-defined chemical reactions that ensure high purity and yield. Key steps include the formation of the azetidine ring through ring-closing metathesis (RCM) or other cyclization techniques, followed by functional group modifications to introduce the desired substituents. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol. Phase I trials have shown promising results in terms of tolerability and pharmacokinetic behavior. These trials have provided valuable data on dosing regimens and potential side effects, paving the way for more advanced clinical studies. Phase II trials are expected to begin soon, focusing on specific therapeutic indications such as neurodegenerative diseases and cancer.

In conclusion, 3-({4-(difluoromethyl)sulfanylphenyl}methyl)azetidin-3-ol (CAS No. 2228833-68-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.